Cas no 1805666-97-0 (4-Chloro-5-iodo-2-nitropyridine)

• Product Name: 4-Chloro-5-iodo-2-nitropyridine
• CAS No: 1805666-97-0
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4928007
• Update Time: 2025-10-22

4-Chloro-5-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-iodo-2-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-3-1-5(9(10)11)8-2-4(3)7/h1-2H
• InChI Key： FPXOJGKPRAODPO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-5-iodo-2-nitropyridine

4-Chloro-5-iodo-2-nitropyridine (CAS No. 1805666-97-0): An Overview of Its Properties and Applications

4-Chloro-5-iodo-2-nitropyridine (CAS No. 1805666-97-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular structure of 4-Chloro-5-iodo-2-nitropyridine consists of a pyridine ring substituted with a chlorine atom at the 4-position, an iodine atom at the 5-position, and a nitro group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In the pharmaceutical industry, 4-Chloro-5-iodo-2-nitropyridine has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that pyridine derivatives with halogen and nitro substituents exhibit promising biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyridine derivatives with similar substituents demonstrated potent inhibitory effects against specific cancer cell lines.

The synthetic versatility of 4-Chloro-5-iodo-2-nitropyridine makes it an attractive starting material for the preparation of a wide range of functionalized compounds. The iodine substituent can be readily replaced by other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements in drug design and materials science.

In addition to its applications in pharmaceuticals, 4-Chloro-5-iodo-2-nitropyridine has also found use in materials science. The presence of electron-withdrawing groups such as chlorine and nitro can influence the electronic properties of materials derived from this compound. For example, researchers have synthesized conductive polymers using pyridine derivatives with similar substituents, which have shown promise in applications such as organic electronics and energy storage devices.

The physical properties of 4-Chloro-5-iodo-2-nitropyridine, including its melting point, solubility, and stability, are important considerations for its use in various applications. Experimental data indicates that this compound is stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. Its solubility in common organic solvents makes it suitable for use in solution-phase synthesis.

Safety is a critical aspect when working with any chemical compound. While 4-Chloro-5-iodo-2-nitropyridine is not classified as a hazardous material under current regulations, it is essential to follow standard safety protocols when handling this compound. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be maintained to minimize exposure risks.

In conclusion, 4-Chloro-5-iodo-2-nitropyridine (CAS No. 1805666-97-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of more complex molecules, while its biological activities open up new avenues for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and utilization of pyridine derivatives.